Cas no 16899-74-4 (2,4-Hexadienoic acid,2-(dimethylamino)ethyl ester, (E,E)- (9CI))

• Product name: 2,4-Hexadienoic acid,2-(dimethylamino)ethyl ester, (E,E)- (9CI)
• CAS No: 16899-74-4
• MF: C₁₀H₁₇NO₂
• MW: 183.24748
• CID: 188698
• PubChem ID: 86091

2,4-Hexadienoic acid,2-(dimethylamino)ethyl ester, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-2,4-Hexadienoic acid 2-(dimethylamino)ethyl ester
• 2,4-Hexadienoic acid,2-(dimethylamino)ethyl ester, (E,E)- (9CI)
• Sorbic acid 2-(dimethylamino)ethyl
• Sorbic acid, (2-dimethylamino)ethyl ester
• Dimethylaminoethyl sorbate
• 2-(dimethylamino)ethyl hexa-2,4-dienoate
• DTXSID70937571
• 16899-74-4

• Inchi： InChI=1S/C10H17NO2/c1-4-5-6-7-10(12)13-9-8-11(2)3/h4-7H,8-9H2,1-3H3/b5-4+,7-6+
• InChI Key： BBGPLJAAAZDEGF-YTXTXJHMSA-N
• SMILES： C/C=C/C=C/C(OCCN(C)C)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 0.956
• Boiling Point: 253.7°C at 760 mmHg
• Flash Point: 91°C
• Refractive Index: 1.475
• PSA: 29.54